molecular formula C35H70NO8P B15129616 [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate

Cat. No.: B15129616
M. Wt: 663.9 g/mol
InChI Key: SKVKIGSFTGVBOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate (hereafter referred to by its systematic name) is a synthetic glycerophospholipid derivative. Its molecular formula is C₃₅H₇₀NO₈P, with a molecular weight of 688.89 g/mol. The structure comprises a glycerol backbone substituted at the sn-1 and sn-2 positions with pentadecanoate (C15:0) ester groups and a phosphorylated 2-aminoethoxy moiety at the sn-3 position . The SMILES notation (CCCCCCCCCCCCCCC(=O)OC[CH](CO[P](O)(=O)OCCN)OC(=O)CCCCCCCCCCCCCC) confirms the presence of two saturated C15 acyl chains and a polar head group containing a primary amine linked via an ethoxy-phosphoryl bridge.

Properties

Molecular Formula

C35H70NO8P

Molecular Weight

663.9 g/mol

IUPAC Name

[3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate

InChI

InChI=1S/C35H70NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-34(37)41-31-33(32-43-45(39,40)42-30-29-36)44-35(38)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32,36H2,1-2H3,(H,39,40)

InChI Key

SKVKIGSFTGVBOX-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCCCCCCCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis:

Structural Analogues in Glycerophospholipid Family

Property [3-[2-Aminoethoxy...] Pentadecanoate Phosphatidylcholine (DPPC) Phosphatidylethanolamine (DOPE) Synthetic Phospholipid (e.g., DPPE)
Head Group 2-Aminoethoxy-phosphoryl Choline Ethanolamine Ethanolamine derivatives
Acyl Chains C15:0 (pentadecanoate) C16:0 (palmitate) C18:1 (oleate) Variable (often C16–C18)
Charge at Physiological pH Neutral (amine may protonate weakly) Zwitterionic (±) Zwitterionic (±) Depends on functionalization
Molecular Formula C₃₅H₇₀NO₈P C₄₀H₈₀NO₈P C₄₁H₇₈NO₈P Variable
Key Applications Hypothetical: Drug delivery, membranes Liposomes, surfactants Membrane fusion, gene delivery Targeted drug carriers

Key Differences:

Head Group Flexibility: Unlike phosphatidylcholine (DPPC) or phosphatidylethanolamine (DOPE), the target compound’s head group contains a primary amine linked via an ethoxy spacer. This may enhance pH-dependent interactions compared to bulkier choline or ethanolamine groups .

Acyl Chain Length: The use of pentadecanoate (C15:0) instead of palmitate (C16:0) or stearate (C18:0) may reduce melting temperature (~30–40°C for C15 vs.

Charge Profile : The absence of a quaternary ammonium group (as in DPPC) or a strong zwitterionic character (as in DOPE) could limit electrostatic interactions but enhance biocompatibility in certain formulations.

Functional Comparison with Pharmacopeial Compounds

references unrelated pharmacopeial compounds, such as (2R,3S)-2-hydroxy-3-phenyl-3-(phenylcarbonylamino)propanoate and a tricyclic diterpenoid derivative. These molecules differ fundamentally in backbone structure (e.g., aromatic vs. aliphatic) and functional groups (e.g., benzoyl vs. phosphoryl). While the pharmacopeial compounds are likely APIs with specific biological targets, the target glycerophospholipid may serve as an excipient or stabilizer in formulations, highlighting divergent roles .

Research Implications and Limitations

Synthesis Challenges : The compound’s branched phosphoryl-ethoxy-amine group may complicate synthesis compared to conventional phospholipids, requiring specialized phosphorylation strategies .

Biological Interactions : The amine group could facilitate pH-responsive behavior in drug delivery, though toxicity profiles remain unstudied in the provided evidence.

Data Gaps: No comparative studies on critical parameters (e.g., critical micelle concentration, bilayer stability) are available in the provided sources, necessitating further experimental validation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.